2-{[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H18BrN3O3S2/c1-28-15-7-8-17(18(9-15)29-2)26-19(27)11-31-22-20-16(10-30-21(20)24-12-25-22)13-3-5-14(23)6-4-13/h3-10,12H,11H2,1-2H3,(H,26,27)
• InChI Key: VMHVWNBZDFRZIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Br)OC
• Molecular Formula: C22H18BrN3O3S2
• Molecular Weight: 516.4 g/mol

Description

This compound is a thienopyrimidine derivative. Thienopyrimidines are a class of compounds that contain a pyrimidine ring fused to a thiophene ring. They are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The compound contains a thienopyrimidine core, which is a bicyclic system containing a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) fused to a pyrimidine ring (a six-membered ring with four carbon atoms and two nitrogen atoms). It also has a bromophenyl group, a thioether linkage, and a dimethoxyphenyl group attached to an acetamide moiety.

Chemical Reactions Analysis

Thienopyrimidines can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions. The bromine atom on the bromophenyl group can be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the bromine atom and the dimethoxyphenyl group could increase the compound’s molecular weight and lipophilicity.

Mechanism of Action

The biological activity of thienopyrimidines depends on their specific substituents and the target molecule they interact with. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Future Directions

Thienopyrimidines are a promising class of compounds for drug discovery due to their wide range of biological activities. Future research could involve synthesizing derivatives of this compound and testing their biological activity.